Cas no 5949-49-5 (6-Beta-Hydroxy-19-Norandrostenedione)

• Product Name: 6-Beta-Hydroxy-19-Norandrostenedione
• CAS No: 5949-49-5
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 1079914
• PubChem ID: 151288
• Update Time: 2025-04-20

6-Beta-Hydroxy-19-Norandrostenedione Chemical and Physical Properties

Names and Identifiers

• 6-Beta-Hydroxy-19-Norandrostenedione
• 6beta-Hydroxyestr-4-ene-3,17-dione
• Estr-4-ene-3,17-dione, 6-hydroxy-, (6beta)-
• 6-hydroxyestr-4-ene-3,17-dione
• 5949-49-5
• (6R,8R,9S,10R,13S,14S)-6-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
• DTXSID00974893
• 6 beta-hydroxyestr-4-ene-3,17-dione
• SCHEMBL16188739

• Inchi： 1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h8,11-13,15-16,20H,2-7,9H2,1H3/t11-,12-,13-,15+,16-,18+/m1/s1
• InChI Key： FCGVJIQPGVYHQN-QRJTWQJVSA-N
• SMILES： O[C@H]1C2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]2C1)=O)=O

Computed Properties

• Exact Mass: 288.17262
• Monoisotopic Mass: 288.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 484°C at 760 mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.574
• PSA: 54.37